Cas no 6150-01-2 ((R)-1-Phenylbutan-1-amine)

(R)-1-Phenylbutan-1-amine Properties

Names and Identifiers

• (R)-1-Phenylbutan-1-amine
• (R)-1-Phenylbutylamine
• (1R)-1-phenyl-1-butanamine
• (1R)-1-phenylbutylamine
• (R)-1-(phenyl)butylamine
• (R)-1-(phenyl)-butylamine
• (R)-1-amino-1-phenylbutane
• AC1M7UNH
• AG-G-24170
• CTK5B3332
• SBB070021
• SureCN3672360
• Benzylamine,a-propyl-, (+)- (8CI)
• (+)-1-Phenylbutylamine
• AKOS012536547
• (r)-phenylbutylamine
• XHOXKVFLASIOJD-SNVBAGLBSA-N
• MFCD08064290
• AKOS015842706
• A833269
• Y11637
• SCHEMBL3672360
• CS-0454208
• DTXSID10368709
• (R)-1-Phenylbutylamine, ChiPros(R), produced by BASF, 99%
• (R)-1-Phenylbutylamine, 98%
• (1R)-1-phenylbutan-1-amine
• 6150-01-2
• DS-018868
• (R)-1-PHENYLBUTYLAMINE
• DB-362315
• +Expand

• MDL： MFCD12910548
• InChIKey： XHOXKVFLASIOJD-SNVBAGLBSA-N
• Inchi： 1S/C10H15N/c1-2-6-10(11)9-7-4-3-5-8-9/h3-5,7-8,10H,2,6,11H2,1H3/t10-/m1/s1
• SMILES： CCC[C@H](C1=CC=CC=C1)N

Computed Properties

• Exact Mass: 149.12
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 149.12
• Heavy Atom Count: 11
• Complexity: 333
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.5
• Surface Charge: 0
• Topological Polar Surface Area: 98.3

Experimental Properties

• LogP: 3.18680
• PSA: 26.02000
• Refractive Index: 1.52
• Boiling Point: 220°C
• Flash Point: 220°C
• Color/Form: Not determined
• Solubility: Not determined
• Density: 0.934